Reference Standards
  • Levoglucosan
    Levoglucosan
    • Cat. No.:
    • B013493
    • CAS No.:
    • 498-07-7
    • Molecular Formula:
    • C6H10O5
    • Molecular Weight:
    • 162.14 g/mol
    Description
    Levoglucosan is a anhydrohexose that is the 1,6-anhydro-derivative of beta-D-glucopyranose. It has a role as a human metabolite, a biomarker and an Arabidopsis thaliana metabolite.
    Levoglucosan has been repor...
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  • Nonanoic Acid
    Nonanoic Acid
    • Cat. No.:
    • B054471
    • CAS No.:
    • 112-05-0
    • Molecular Formula:
    • C9H18O2
    • Molecular Weight:
    • 158.24 g/mol
    Description
    Nonanoic acid is a C9 straight-chain saturated fatty acid which occurs naturally as esters of the oil of pelargonium. Has antifungal properties, and is also used as a herbicide as well as in the preparation of p...
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  • Cefaclor
    Cefaclor
    • Cat. No.:
    • B193732
    • CAS No.:
    • 53994-73-3
    • Molecular Formula:
    • C15H14ClN3O4S
    • Molecular Weight:
    • 367.8 g/mol
    Description
    Cefaclor is a cephalosporin bearing chloro and (R)-2-amino-2-phenylacetamido groups at positions 3 and 7, respectively, of the cephem skeleton. It has a role as an antibacterial drug and a drug allergen.
    Semi...
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  • Canthaxanthin
    Canthaxanthin
    • Cat. No.:
    • B1668269
    • CAS No.:
    • 514-78-3
    • Molecular Formula:
    • C40H52O2
    • Molecular Weight:
    • 564.8 g/mol
    Description
    Canthaxanthin is a carotenone that consists of beta,beta-carotene bearing two oxo substituents at positions 4 and 4'. It has a role as a biological pigment, a food colouring, a fungal metabolite and an Escherich...
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  • Capecitabine
    Capecitabine
    • Cat. No.:
    • B1668275
    • CAS No.:
    • 154361-50-9
    • Molecular Formula:
    • C15H22FN3O6
    • Molecular Weight:
    • 359.35 g/mol
    Description
    Capecitabine is a carbamate ester that is cytidine in which the hydrogen at position 5 is replaced by fluorine and in which the amino group attached to position 4 is converted into its N-(penyloxy)carbonyl deriv...
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  • Methylprednisolone
    Methylprednisolone
    • Cat. No.:
    • B1676475
    • CAS No.:
    • 83-43-2
    • Molecular Formula:
    • C22H30O5
    • Molecular Weight:
    • 374.5 g/mol
    Description
    6alpha-methylprednisolone is the 6alpha-stereoisomer of 6-methylprednisolone. It has a role as an anti-inflammatory drug, a neuroprotective agent, an antiemetic, an adrenergic agent, a xenobiotic and an environm...
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  • Methylprednisolone Acetate
    Methylprednisolone Acetate
    • Cat. No.:
    • B1676477
    • CAS No.:
    • 53-36-1
    • Molecular Formula:
    • C24H32O6
    • Molecular Weight:
    • 416.5 g/mol
    Description
    Methylprednisolone acetate is an acetate ester resulting from the formal condensation of the 21-hydroxy function of 6alpha-methylprednisolone compound with acetic acid. It has a role as an anti-inflammatory drug...
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  • Methyl Salicylate
    Methyl Salicylate
    • Cat. No.:
    • B1676481
    • CAS No.:
    • 119-36-8
    • Molecular Formula:
    • C8H8O3
    • Molecular Weight:
    • 152.15 g/mol
    Description
    Methyl salicylate appears as colorless yellowish or reddish liquid with odor of wintergreen. (USCG, 1999)
    Methyl salicylate is a benzoate ester that is the methyl ester of salicylic acid. It has a role as a f...
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  • Bortezomib
    Bortezomib
    • Cat. No.:
    • B1684674
    • CAS No.:
    • 179324-69-7
    • Molecular Formula:
    • C19H25BN4O4
    • Molecular Weight:
    • 384.2 g/mol
    Description
    Bortezomib is l-Phenylalaninamide substituted at the amide nitrogen by a 1-(dihydroxyboranyl)-3-methylbutyl group and at N(alpha) by a pyrazin-2-ylcarbonyl group. It is a dipeptidyl boronic acid that reversibly ...
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  • Prostaglandin E2
    Prostaglandin E2
    • Cat. No.:
    • B10761402
    • CAS No.:
    • 22230-04-2
    • Molecular Formula:
    • C20H32O5
    • Molecular Weight:
    • 352.5 g/mol
    Description
    Prostaglandin E2 is prostaglandin F2alpha in which the hydroxy group at position 9 has been oxidised to the corresponding ketone. Prostaglandin E2 is the most common and most biologically potent of mammalian pro...
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